3-(2-methylphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid

• IUPAC Name: 3-(2-methylphenyl)-3-(3-oxo-1H-isoindol-2-yl)propanoic acid
• InChI: InChI=1S/C18H17NO3/c1-12-6-2-4-8-14(12)16(10-17(20)21)19-11-13-7-3-5-9-15(13)18(19)22/h2-9,16H,10-11H2,1H3,(H,20,21)
• InChI Key: RWQDEWMAEJQVCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CC(=O)O)N2CC3=CC=CC=C3C2=O
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol

Description

3-(2-methylphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid, also known as MPPA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. MPPA is a derivative of isoindoline-1,3-dione, which is a heterocyclic organic compound that has been extensively studied for its various biological activities.

Scientific Research Applications

Synthesis and Characterization

• A study by Csende, Jekő, and Porkoláb (2011) details the solvent-free synthesis of a compound closely related to 3-(2-methylphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid. This research contributes to the field of organic chemistry, particularly in the synthesis and characterization of isoindolone derivatives, which are known for a range of biological activities, including anti-inflammatory and antihypertensive activities. The study emphasizes the importance of such compounds in medicinal chemistry (Csende, Jekő, & Porkoláb, 2011).

Organometallic Chemistry

• Patra, Merz, and Metzler‐Nolte (2012) explored the synthesis of organometallic compounds, highlighting the growing interest in such compounds for medicinal applications. This study emphasizes the relevance of creating complex structures containing organometallic moieties, potentially beneficial for pharmaceutical development (Patra, Merz, & Metzler‐Nolte, 2012).

Anti-inflammatory Potential

• Research by Ren et al. (2021) identified new phenolic compounds from the leaves of Eucommia ulmoides Oliv., demonstrating anti-inflammatory activities. This underscores the potential pharmaceutical applications of related compounds in treating inflammatory conditions (Ren et al., 2021).

Renewable Building Blocks for Material Science

• Trejo-Machin et al. (2017) investigated the use of phloretic acid, a compound structurally similar to the one , as a renewable building block in material science. Their work demonstrates the potential of such compounds in enhancing the reactivity of molecules towards the formation of benzoxazine rings, relevant for various applications in materials science (Trejo-Machin et al., 2017).

Solar Cell Applications

• A study by Kim et al. (2006) on the molecular engineering of organic sensitizers for solar cell applications highlights the relevance of compounds like 3-(2-methylphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid in renewable energy technology. The development of efficient organic sensitizers can significantly impact the field of photovoltaics (Kim et al., 2006).